molecular formula C18H20N2S B239099 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole CAS No. 1850-33-5

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole

Cat. No. B239099
CAS RN: 1850-33-5
M. Wt: 280.4 g/mol
InChI Key: CENNZUCWKNUYFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole, also known as URB597, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, URB597 increases the levels of endocannabinoids, which are known to have a variety of physiological and biochemical effects.

Mechanism of Action

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole is a selective inhibitor of FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole increases the levels of endocannabinoids, which are known to have a variety of physiological and biochemical effects. Endocannabinoids bind to cannabinoid receptors in the brain and body, resulting in a variety of effects, including pain relief, reduced inflammation, and improved mood.
Biochemical and Physiological Effects:
2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has been shown to have a variety of biochemical and physiological effects, including increased levels of endocannabinoids, reduced pain and inflammation, improved mood, and neuroprotection. It has also been shown to have potential applications in the treatment of addiction, as endocannabinoids have been shown to play a role in the reward pathways of the brain.

Advantages and Limitations for Lab Experiments

One advantage of 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole is its selectivity for FAAH, which allows for more precise control over the levels of endocannabinoids in the body. However, 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has a relatively short half-life and must be administered frequently to maintain its effects. Additionally, its effects may vary depending on the individual and the specific condition being treated.

Future Directions

There are several potential future directions for research on 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole, including further studies on its potential applications in pain management, anxiety and depression, addiction, and neurodegenerative diseases. Additionally, there is a need for further research on the long-term effects and safety of 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole, as well as its potential interactions with other drugs and medications. Overall, 2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has shown promise as a potential therapeutic agent, and further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole was first synthesized in 2003 by a team of researchers at the University of Urbino in Italy. The synthesis method involves several steps, including the reaction of 3-methyl-1H-indole with piperidine, followed by the addition of ethyl vinyl ketone and the reduction of the resulting imine with sodium borohydride. The final product is purified using chromatography techniques.

Scientific Research Applications

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole has been studied extensively for its potential therapeutic applications in a variety of fields, including pain management, anxiety and depression, addiction, and neurodegenerative diseases. It has been shown to increase the levels of endocannabinoids in the brain, which are known to have neuroprotective and anti-inflammatory effects.

properties

CAS RN

1850-33-5

Product Name

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole

Molecular Formula

C18H20N2S

Molecular Weight

280.4 g/mol

IUPAC Name

2-[1-(3-ethylidene-1-methylpiperidin-4-yl)ethenyl]-3-methyl-1H-indole

InChI

InChI=1S/C19H24N2/c1-5-15-12-21(4)11-10-16(15)13(2)19-14(3)17-8-6-7-9-18(17)20-19/h5-9,16,20H,2,10-12H2,1,3-4H3

InChI Key

CENNZUCWKNUYFO-UHFFFAOYSA-N

SMILES

CC=C1CN(CCC1C(=C)C2=C(C3=CC=CC=C3N2)C)C

Canonical SMILES

CC=C1CN(CCC1C(=C)C2=C(C3=CC=CC=C3N2)C)C

synonyms

2-[1-(3-Ethylidene-1-methyl-4-piperidinyl)vinyl]-3-methyl-1H-indole

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.